Cas no 196199-56-1 ((1-Benzylpiperidin-4-yl)thiourea)

• Product Name: (1-Benzylpiperidin-4-yl)thiourea
• CAS No: 196199-56-1
• MF: C₁₃H₁₉N₃S
• MW: 249.375061273575
• CID: 2788915
• PubChem ID: 10848254
• Update Time: 2025-10-29

(1-Benzylpiperidin-4-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• (1-Benzylpiperidin-4-yl)thiourea
• DTXCID70396609
• 1-(1-benzylpiperidin-4-yl)thiourea
• 108-157-8
• EN300-54890
• Z367660366
• XAKQWJCBJYLSBD-UHFFFAOYSA-N
• G44548
• DB-420312
• DTXSID30445788
• (1-benzyl-piperidin-4-yl)-thiourea
• SCHEMBL3325622
• AKOS005204361
• 196199-56-1

• Inchi： 1S/C13H19N3S/c14-13(17)15-12-6-8-16(9-7-12)10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H3,14,15,17)
• InChI Key： XAKQWJCBJYLSBD-UHFFFAOYSA-N
• SMILES： S=C(N)NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 249.12996879Da
• Monoisotopic Mass: 249.12996879Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.4Ų

Additional information on (1-Benzylpiperidin-4-yl)thiourea

Comprehensive Overview of (1-Benzylpiperidin-4-yl)thiourea (CAS No. 196199-56-1): Properties, Applications, and Research Insights

(1-Benzylpiperidin-4-yl)thiourea (CAS No. 196199-56-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This thiourea derivative, characterized by its benzylpiperidine backbone, exhibits unique structural and functional properties, making it a subject of interest for drug discovery and material science. Researchers often explore its potential as a building block in synthetic chemistry due to its versatile reactivity and ability to form stable complexes.

The compound's molecular structure combines a piperidine ring with a benzyl group and a thiourea moiety, which contributes to its distinct chemical behavior. Recent studies highlight its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. For instance, its thiourea group is known to interact with hydrogen-bond acceptors, a feature exploited in designing small-molecule inhibitors. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity.

In the realm of cheminformatics, (1-Benzylpiperidin-4-yl)thiourea is frequently analyzed for its QSAR (Quantitative Structure-Activity Relationship) properties. Computational models predict its solubility, bioavailability, and potential interactions with proteins, addressing common queries in drug design optimization. Such data are invaluable for laboratories focusing on high-throughput screening or fragment-based drug discovery.

Another area of interest is the compound's stability under various conditions. Analytical techniques like HPLC and mass spectrometry are employed to assess its purity and degradation profiles, topics frequently searched by quality control professionals. The demand for reference standards of CAS No. 196199-56-1 has risen, reflecting its utility in method validation and regulatory compliance.

Beyond pharmaceuticals, (1-Benzylpiperidin-4-yl)thiourea finds niche applications in material science, such as polymer modification or catalysis. Its ability to act as a ligand in metal-organic frameworks (MOFs) is under investigation, resonating with the growing focus on sustainable chemistry. This interdisciplinary relevance makes it a recurring keyword in academic databases and patent literature.

To address frequent user queries, it's noteworthy that the compound's synthesis typically involves nucleophilic substitution reactions, with detailed protocols available in peer-reviewed journals. Safety data sheets emphasize standard laboratory precautions, though it is not classified under restricted categories. Researchers often inquire about its spectroscopic data (e.g., NMR, IR), which are well-documented in public repositories like PubChem.

In summary, (1-Benzylpiperidin-4-yl)thiourea (CAS No. 196199-56-1) exemplifies the intersection of medicinal chemistry and materials innovation. Its multifaceted applications, coupled with robust research interest, position it as a compound of enduring scientific value. Future studies may further elucidate its role in emerging fields like bioconjugation or theranostics, aligning with global shifts toward personalized healthcare solutions.